Cas no 17035-90-4 ((S)-2-Amino-5-(3-methylguanidino)pentanoic acid)

(S)-2-Amino-5-(3-methylguanidino)pentanoic acid structure

17035-90-4 structure

Product Name:(S)-2-Amino-5-(3-methylguanidino)pentanoic acid

CAS No:17035-90-4

MF:C₇H₁₆N₄O₂

MW:188.227540969849

CID:122053

PubChem ID:132862

Update Time:2025-08-01

(S)-2-Amino-5-(3-methylguanidino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-5-(3-methylguanidino)pentanoic acid
- H-Arg(Me)-OH
- L-Ornithine,N5-[imino(methylamino)methyl]-
- CHEBI:28229
- L-NMMA
- NG-monomethyl-L-argine
- NGmonomethyl-L-arginine
- NG-mono-methyl-L-arginine
- NG-Monomethyl-L-arginine
- N-Monomethyl-L-arginine
- Nomega-Monomethyl-L-arginine Acetate
- targinina
- Targinine
- targininum
- tilarginina
- Tilarginine
- tilargininum
- Tocris-0771
- L-NMA
- NG-Methylarginine
- Nδ-Methyl-L-Arg-OH
- ω-Methyl-L-arginine
- Nδ-monomethyl-L-Arg
- MONOMETHYL-L-ARGININE
- omega-n-methylarginine
- L-NG-Monomethylarginine
- H-Arg(Me)-OH Acetate salt
- Nw-methyl-L-arginine
- NCGC00024780-02
- Spectrum3_001957
- NG-METHYLARGININE [MI]
- N(5)-[imino(methylamino)methyl]-L-ornithine
- CHEBI:124959
- (S)-2-amino-5-(2-methylguanidino)pentanoic acid
- N(G)-mono-methyl-L-arginine
- (S)-2-Amino-5-(3-methylguanidino)pentanoicacid
- (2S)-2-amino-5-(N'-methylcarbamimidamido)pentanoic acid
- Targinine [BAN]
- Spectrum3_001937
- DB11815
- N-omega-monomethyl-L-arginine
- KBio3_002795
- L-Ornithine, N5-(imino(methylamino)methyl)-
- targinine (deprecated INN)
- Lopac0_000750
- L-ORNITHINE, N(SUP 5)-(IMINO(METHYLAMINO)METHYL)-
- SDCCGSBI-0050728.P002
- acide (2S)-2-amino-5-(3-methylguanidino)pentanoique
- BDBM50230993
- Ngamma-Monomethyl-L-arginine
- N(G)-monomethyl L-arginine
- n-omega-methyl-l-arginine
- CHEMBL256147
- (2S)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid
- UNII-27JT06E6GR
- N(5)-(methylamidino)-L-ornithine
- .omega.-n-methylarginine
- (2S)-2-amino-5-(3-methylcarbamimidamido)pentanoic acid
- 17035-90-4
- NCGC00024780-04
- GTPL11467
- N(5)-(metilamidino)-L-ornitina
- Tilarginine [INN]
- N(omega)-methyl-L-arginine
- BDBM50441055
- (R)-2-Amino-5-(N''-methyl-guanidino)-pentanoic acid
- NS00068533
- N5-[Imino(methylamino)methyl]-L-ornithine
- L-Arginine, 2
- BDBM92900
- L-NG-Monomethyl Arginine
- EN300-8092850
- N omega-methyl-L-arginine
- N-gamma-monomethyl-L-arginine
- omega-N-Monomethylarginine
- N5-(N-methylcarbamimidoyl)-L-ornithine
- BSPBio_003557
- SCHEMBL315843
- CCG-204835
- N5-(Methylamidino)-L-ornithine
- Ornithine, N5-(methylamidino)-, L-
- DTXSID3040560
- 2-Amino-5-(N''-methyl-guanidino)-pentanoic acid
- KBio3_002876
- (2S)-2-AMINO-5-((METHYLCARBAMIMIDOYL)AMINO)PENTANOIC ACID
- BSPBio_003537
- AKOS022181072
- L-Monomethylarginine
- L-N.gamma.-Monomethylarginine
- NCGC00024780-08
- C03884
- NCGC00178003-01
- (2S)-2-amino-5-{[imino(methylamino)methyl]amino}pentanoic acid
- N(5)-(N-methylcarbamimidoyl)-L-ornithine
- NMMA, 2
- L-Targinine
- TILARGININE [MART.]
- (S)-2-Amino-5-(N''-methyl-guanidino)-pentanoic acid
- Lopac-M-7033
- N(G)-Monomethyl-L-arginine
- N(G)-Methylarginine
- N~5~-(N-methylcarbamimidoyl)-L-ornithine
- N-Methylarginine
- 27JT06E6GR
- (2S)-2-amino-5-[(N-methylcarbamimidoyl)amino]pentanoic acid
- NCGC00015698-01
- CHEMBL1835117
- NCGC00024780-03
- N(sup G)-Monomethyl-L-arginine
- N(sup 6)-(Methylamidino)-L-ornithine
- NCGC00024780-01
- 8-monomethyl l-arginine
- Arginine, L-NG-Monomethyl
- HY-18732
- CS-0014212
- L-NMMA;Tilarginine;Targinine
- G78334
- BRD-K59506194-015-04-9
- H-Arg(Me)-OH acetate salt
- Inchi： 1S/C7H16N4O2/c1-10-7(9)11-4-2-3-5(8)6(12)13/h5H,2-4,8H2,1H3,(H,12,13)(H3,9,10,11)/t5-/m0/s1
- InChI Key： NTNWOCRCBQPEKQ-YFKPBYRVSA-N
- SMILES： OC([C@H](CCCN/C(=N/C)/N)N)=O

Computed Properties

Exact Mass: 248.1486
Monoisotopic Mass: 188.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing
Topological Polar Surface Area: 114Å²

Experimental Properties

Color/Form: Uncertain
PSA: 148.53
Merck: 6022
Specific Rotation: D25 +26° (c = 1 in 1N HCl)
Solubility: Uncertain

(S)-2-Amino-5-(3-methylguanidino)pentanoic acid Pricemore >>

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